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Compound of Interest

Compound Name: AM-087

CAS No.: 152674-96-9

Cat. No.: B16105594

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
AM-087 is a potent synthetic cannabinoid agonist that serves as a valuable tool for studying

the function of cannabinoid receptors, particularly the CB1 receptor. As a derivative of Δ8-

tetrahydrocannabinol (Δ8-THC), AM-087 exhibits high affinity for the CB1 receptor, making it a

useful probe for investigating the endocannabinoid system's role in various physiological and

pathological processes.[1][2] This document provides detailed application notes and

experimental protocols for the use of AM-087 in cannabinoid receptor research.

Physicochemical Properties and Binding Affinity
AM-087, chemically known as (6aR,10aR)-3-(2-Methyl-6-bromohex-2-yl)-6,6,9-trimethyl-

6a,7,10,10a-tetrahydrobenzo[c]chromen-1-ol, is a potent CB1 receptor agonist.[2] Its high

affinity is attributed to the bulky bromine substituent on its side chain. The binding affinities (Ki)

of AM-087 for human cannabinoid receptors are summarized in the table below.
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Receptor K_i_ (nM) Selectivity (CB1 vs. CB2)

CB1 0.43[1][2] ~15-fold

CB2 6.47[1]

Application Notes
AM-087's potent and relatively selective agonism at the CB1 receptor makes it a suitable tool

for a variety of in vitro and in vivo research applications:

Probing CB1 Receptor Function: Due to its high affinity, AM-087 can be used to investigate

the downstream signaling pathways and physiological effects mediated by CB1 receptor

activation.

Structure-Activity Relationship (SAR) Studies: As a halogenated analog of Δ8-THC, AM-087
is valuable for SAR studies to understand the molecular determinants of ligand binding and

efficacy at cannabinoid receptors.[2]

Competitive Binding Assays: AM-087 can be used as a competitor ligand in radioligand

binding assays to determine the affinity of other novel compounds for the CB1 receptor.

Functional Assay Reference Compound: In functional assays such as GTPγS binding and

cAMP inhibition, AM-087 can serve as a potent reference agonist to compare the efficacy

and potency of test compounds.

Experimental Protocols
Detailed methodologies for key experiments involving AM-087 are provided below. These

protocols are intended as a guide and may require optimization based on specific experimental

conditions and cell systems.

Radioligand Binding Assay
This protocol is used to determine the binding affinity (K_i_) of AM-087 for CB1 and CB2

receptors.

Materials:
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Membrane preparations from cells expressing human CB1 or CB2 receptors (e.g., CHO or

HEK293 cells)

Radioligand: [³H]CP-55,940

AM-087

Assay Buffer: 50 mM Tris-HCl, 5 mM MgCl₂, 1 mM EDTA, 0.5% BSA, pH 7.4

Wash Buffer: 50 mM Tris-HCl, 5 mM MgCl₂, 1 mM EDTA, 0.5% BSA, pH 7.4

Glass fiber filters (e.g., Whatman GF/B)

Scintillation cocktail

Scintillation counter

Procedure:

Prepare serial dilutions of AM-087 in assay buffer.

In a 96-well plate, add 50 µL of assay buffer, 50 µL of radioligand solution (e.g., 0.5 nM

[³H]CP-55,940), and 50 µL of the AM-087 dilution or vehicle (for total binding). For non-

specific binding, use a high concentration of a non-labeled cannabinoid agonist (e.g., 10 µM

WIN 55,212-2).

Add 50 µL of the membrane preparation (containing 10-20 µg of protein) to each well.

Incubate the plate at 30°C for 60-90 minutes.

Terminate the binding reaction by rapid filtration through glass fiber filters using a cell

harvester.

Wash the filters three times with ice-cold wash buffer.

Place the filters in scintillation vials, add scintillation cocktail, and count the radioactivity

using a scintillation counter.
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Calculate the specific binding by subtracting the non-specific binding from the total binding.

Determine the IC₅₀ value of AM-087 from the competition binding curve and calculate the

K_i_ value using the Cheng-Prusoff equation: K_i_ = IC₅₀ / (1 + [L]/K_d_), where [L] is the

concentration of the radioligand and K_d_ is its dissociation constant.

Workflow Diagram:
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Radioligand Binding Assay Workflow

[³⁵S]GTPγS Binding Assay
This functional assay measures the activation of G-proteins coupled to cannabinoid receptors

upon agonist stimulation.

Materials:

Membrane preparations from cells expressing human CB1 or CB2 receptors

[³⁵S]GTPγS

AM-087
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GDP

Assay Buffer: 50 mM Tris-HCl, 100 mM NaCl, 5 mM MgCl₂, 1 mM EDTA, 0.1% BSA, pH 7.4

GTPγS (unlabeled) for non-specific binding

Scintillation counter

Procedure:

Prepare serial dilutions of AM-087 in assay buffer.

In a 96-well plate, add 50 µL of assay buffer, 50 µL of [³⁵S]GTPγS solution (e.g., 0.1 nM), 20

µL of GDP solution (e.g., 10 µM), and 20 µL of the AM-087 dilution or vehicle (for basal

binding). For non-specific binding, add a high concentration of unlabeled GTPγS (e.g., 10

µM).

Add 60 µL of the membrane preparation (containing 5-10 µg of protein) to each well.

Incubate the plate at 30°C for 60 minutes with gentle shaking.

Terminate the reaction by rapid filtration through glass fiber filters.

Wash the filters three times with ice-cold assay buffer.

Determine the amount of bound [³⁵S]GTPγS by scintillation counting.

Calculate the specific binding and plot the concentration-response curve to determine the

EC₅₀ and E_max_ values for AM-087.

Workflow Diagram:
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GTPγS Binding Assay Workflow

Cyclic AMP (cAMP) Inhibition Assay
This assay measures the ability of AM-087 to inhibit adenylyl cyclase activity, a downstream

effect of G_i/o_-coupled receptor activation.

Materials:

Whole cells expressing human CB1 or CB2 receptors (e.g., CHO or HEK293 cells)

AM-087

Forskolin (an adenylyl cyclase activator)

IBMX (a phosphodiesterase inhibitor)

cAMP detection kit (e.g., HTRF, ELISA, or AlphaScreen)

Cell culture medium

Procedure:
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Seed the cells in a 96-well plate and allow them to attach overnight.

Replace the culture medium with serum-free medium containing IBMX (e.g., 0.5 mM) and

incubate for 30 minutes at 37°C.

Add serial dilutions of AM-087 to the wells and incubate for 15-30 minutes.

Stimulate the cells with forskolin (e.g., 1-10 µM) for 15-30 minutes to induce cAMP

production.

Lyse the cells and measure the intracellular cAMP levels according to the instructions of the

chosen cAMP detection kit.

Generate a concentration-response curve to determine the IC₅₀ value of AM-087 for the

inhibition of forskolin-stimulated cAMP accumulation.

Signaling Pathway Diagram:
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CB1 Receptor-Mediated Inhibition of cAMP Production

Conclusion
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AM-087 is a valuable pharmacological tool for elucidating the function of cannabinoid

receptors, particularly CB1. Its high potency and selectivity make it an excellent choice for a

range of in vitro assays. The protocols provided herein offer a foundation for researchers to

incorporate AM-087 into their studies of the endocannabinoid system. As with any potent

agonist, appropriate handling and consideration of experimental conditions are crucial for

obtaining reliable and reproducible data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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